Cas no 80370-59-8 (Desthiazoximic Acid Ceftiofur (>85%))

• Product Name: Desthiazoximic Acid Ceftiofur (>85%)
• CAS No: 80370-59-8
• MF: C₁₃H₁₂N₂O₅S₂
• MW: 340.374780654907
• CID: 985530
• PubChem ID: 11221491
• Update Time: 2025-08-04

Desthiazoximic Acid Ceftiofur (>85%) Chemical and Physical Properties

Names and Identifiers

• 7-AMINO-3-(2-FUROYLTHIOMETHYL)-3-CEPHEM-4-CARBOXYLIC ACID
• Desthiazoximic Acid Ceftiofur
• (6R,7R)-7-amino-3-(furan-2-carbonylsulfanylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Ceftiofur Impurity 7
• N-Deacyl ceftiofur
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-amino-3-(((2-furanylcarbonyl)thio)methyl)-8-oxo-, (6R,7R)-
• (6R,7R)-7-Amino-3-[[(2-furanylcarbonyl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• 1DL0V8GF96
• 80370-59-8
• SCHEMBL13900604
• UNII-1DL0V8GF96
• (6R,7R)-7-Amino-3-((furan-2-carbonylthio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• Desthiazoximic Acid Ceftiofur (>85%)
• DTXSID60459257
• N-Deacyl ceftiofur [USP]
• N-DEACYL CEFTIOFUR [USP IMPURITY]

• Inchi： 1S/C13H12N2O5S2/c14-8-10(16)15-9(12(17)18)6(4-21-11(8)15)5-22-13(19)7-2-1-3-20-7/h1-3,8,11H,4-5,14H2,(H,17,18)/t8-,11-/m1/s1
• InChI Key： ZMPDMYFTSINIIZ-LDYMZIIASA-N
• SMILES： S1CC(CSC(C2=CC=CO2)=O)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 340.01900
• Monoisotopic Mass: 340.01876383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: >200oC (dec.)
• Boiling Point: 615.1±55.0 °C at 760 mmHg
• Flash Point: 325.8±31.5 °C
• Solubility: DMSO (Sparingly)
• PSA: 164.44000
• LogP: 1.37230
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Desthiazoximic Acid Ceftiofur (>85%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Desthiazoximic Acid Ceftiofur (>85%)

CAS No. 80370-59-8: Desthiazoximic Acid Ceftiofur (>85%)

CAS No. 80370-59-8, commonly referred to as Desthiazoximic Acid Ceftiofur, is a compound that has garnered significant attention in the scientific and industrial communities due to its unique properties and applications. This compound is primarily known for its role in the synthesis of various pharmaceutical agents, particularly in the development of antibiotics and other therapeutic agents. The purity level of >85% ensures that it meets high-quality standards for use in research and production settings.

The chemical structure of Desthiazoximic Acid Ceftiofur is characterized by its complex arrangement of functional groups, which contribute to its reactivity and versatility in chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of beta-lactam antibiotics, a class of drugs that remains critical in treating bacterial infections. The compound's ability to undergo various transformations under controlled conditions makes it a valuable asset in organic synthesis.

One of the most notable advancements involving CAS No. 80370-59-8 is its application in the development of novel drug delivery systems. Researchers have explored its compatibility with biodegradable polymers, enabling the creation of sustained-release formulations that enhance therapeutic efficacy while minimizing side effects. This innovation aligns with the growing demand for personalized medicine and targeted drug delivery.

In addition to its pharmaceutical applications, Desthiazoximic Acid Ceftiofur has shown promise in agricultural chemistry. Studies have demonstrated its potential as a biocontrol agent, capable of inhibiting the growth of harmful pathogens in crops. This dual functionality underscores the compound's versatility and broad applicability across multiple industries.

Recent breakthroughs in computational chemistry have further enhanced our understanding of CAS No. 80370-59-8's molecular interactions. Advanced modeling techniques have provided insights into its electronic structure and reactivity, paving the way for more efficient synthesis methods and improved product yields. These findings are particularly relevant for industries seeking to optimize their production processes while maintaining high standards of quality and safety.

The global market for compounds like Desthiazoximic Acid Ceftiofur continues to grow, driven by increasing demand for innovative solutions in healthcare and agriculture. As research progresses, it is anticipated that new applications will emerge, further solidifying the compound's position as a key player in modern chemistry.

In conclusion, CAS No. 80370-59-8, or Desthiazoximic Acid Ceftiofur, represents a significant advancement in chemical science with far-reaching implications across various sectors. Its high purity level ensures reliability in both research and industrial applications, while ongoing research continues to unlock new potentials for this versatile compound.